3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile
Overview
Description
3-Chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile, also known as CTP, is a heterocyclic compound containing nitrogen and chlorine atoms. It is a white crystalline solid that is soluble in organic solvents and water, and has a melting point of around 35-37 °C. CTP is a versatile and important synthetic intermediate for the preparation of a variety of organic compounds. It has been used in the synthesis of heterocyclic compounds, such as pyridazine derivatives and pyridazinones. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile has been widely used in scientific research as a synthetic intermediate in the synthesis of heterocyclic compounds. It has been used in the synthesis of pyridazine derivatives and pyridazinones, which have potential applications in drug discovery. It has also been used in the synthesis of agrochemicals and dyes. 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile has also been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs and anti-inflammatory drugs.
Mechanism of Action
3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile is believed to act as a building block in the synthesis of heterocyclic compounds, such as pyridazine derivatives and pyridazinones. It is thought to act as a nucleophile in the reaction, forming a covalent bond with the electrophile. The reaction is catalyzed by a base, such as sodium hydroxide, and the reaction proceeds in aqueous solution.
Biochemical and Physiological Effects
3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs and anti-inflammatory drugs, which have direct biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile in lab experiments is its versatility. It can be used as a synthetic intermediate in the synthesis of a variety of heterocyclic compounds, including pyridazine derivatives and pyridazinones. It is also relatively easy to synthesize, with yields typically in the range of 70-90%. The main limitation of using 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile in lab experiments is its toxicity. It is highly toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile in scientific research. It could be used in the synthesis of new pharmaceuticals, agrochemicals, and dyes. It could also be used in the synthesis of new heterocyclic compounds, such as pyridazines and pyridazinones. Additionally, 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile could be used in the development of new catalysts for organic synthesis.
Synthesis Methods
3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile can be synthesized from the reaction of 4-chloro-3-trifluoromethylpyridine and sodium cyanide. The reaction is catalyzed by a base, such as sodium hydroxide, and the reaction proceeds in aqueous solution. The reaction is exothermic, and the product can be isolated by filtration and crystallization. The yield of the reaction is typically in the range of 70-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile involves the reaction of 3,5-dichloropyridazine with trifluoroacetonitrile in the presence of a base to form the desired product.", "Starting Materials": [ "3,5-dichloropyridazine", "trifluoroacetonitrile", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 3,5-dichloropyridazine to a reaction flask", "Add trifluoroacetonitrile to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with water and dry to obtain 3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile" ] } | |
CAS RN |
2092807-11-7 |
Product Name |
3-chloro-5-(trifluoromethyl)pyridazine-4-carbonitrile |
Molecular Formula |
C6HClF3N3 |
Molecular Weight |
207.5 |
Purity |
95 |
Origin of Product |
United States |
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